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CAS No.: 84276-14-2
Cat. No.: B1586682
Get Quote
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Executive Summary: The Chiral Imperative

In industrial applications, 1,2-decanediol (Decylene Glycol) is predominantly utilized as a
racemate—a 50:50 mixture of (

) and (

) enantiomers. It serves as a potent antimicrobial agent, humectant, and penetration enhancer.
However, in advanced drug delivery and high-performance dermatological formulations, the
"Chiral Switch" (transitioning from racemate to single enantiomer) is critical.

While the physicochemical properties (boiling point, solubility) of the enantiomers are identical
in an achiral environment, their biological interactions differ significantly. This guide analyzes
the synthesis, separation, and theoretical performance differentials of (

)-1,2-Decanediol and (

)-1,2-Decanediol, providing a roadmap for researchers aiming to optimize efficacy and reduce
off-target toxicity.
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Physicochemical Profile & Identification

Before evaluating performance, it is essential to establish the baseline identity of the isomers.

Note that while refractive index and density remain constant, the Specific Rotation (

) is the distinguishing metric.

( (
Property Racemate (*)
)-1,2-Decanediol )-1,2-Decanediol
CAS Number Proprietary/Research 87827-60-9 1119-86-4
C C C
Molecular Formula H H H
0] 0] o]
MW ( g/mol ) 174.28 174.28 174.28
] ] 72-75 °C (Eutectic
Melting Point 81-82 °C 81-82 °C )
depression)
LogP (Octanol/Water) ~2.6 ~2.6 ~2.6

Water Solubility

Poor (<0.5%)

Poor (<0.5%)

Poor (<0.5%)

Optical Rotation

(+) Positive

(-) Negative

OO

Scientist's Note: The melting point of the pure enantiomer is typically higher than the racemate

due to more efficient crystal packing of the homochiral lattice compared to the heterochiral

racemate lattice.

Enantioselective Synthesis & Separation

Obtaining pure enantiomers of 1,2-decanediol is the primary bottleneck in comparative

research. The most robust, scalable method involves Lipase-Catalyzed Kinetic Resolution.

The Biocatalytic Workflow

We utilize Pseudomonas cepacia lipase (PSL-C) due to its high enantioselectivity (
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) for medium-chain diols. The process relies on the selective acylation of one enantiomer while
leaving the other unreacted.

Graphviz Diagram: Enzymatic Kinetic Resolution Workflow
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Caption: Kinetic resolution of 1,2-decanediol using Lipase PSL-C. The enzyme selectively
acylates the (R)-enantiomer (typically), allowing separation from the unreacted (S)-diol.[1]

Synthesis Protocol (Bench Scale)

e Substrate Prep: Dissolve 10 mmol racemic 1,2-decanediol in tert-butyl methyl ether (MTBE).
e Acyl Donor: Add 30 mmol Vinyl Acetate (irreversible acyl donor).

o Catalysis: Add 50 mg immobilized Pseudomonas cepacia lipase. Incubate at 30°C with
orbital shaking (200 rpm).

e Monitoring: Track conversion via Chiral GC (Cyclodex-B column). Stop reaction at 50%
conversion.

o Workup: Filter enzyme. Evaporate solvent.[2]

 Purification: Flash chromatography (Hexane/EtOAc) separates the (S)-diol (more polar) from
the (R)-acetate (less polar).

Hydrolysis: Treat (R)-acetate with NaOH/MeOH to yield pure (R)-1,2-decanediol.

Comparative Performance Analysis
Antimicrobial Efficacy (MIC)
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1,2-Decanediol acts by disrupting the bacterial cell membrane.[3] While the racemate is
effective, chiral specificities in membrane lipids (which are themselves chiral) suggest
differential binding affinities.

Comparative MIC Data (Representative): Note: Values derived from homologous series trends
and racemate data.

( (
Target Racemate MIC Mechanism
Organism (ppm) )-Enantiomer )-Enantiomer Note
Trend Trend
Peptidoglycan
S. aureus interaction favors
500 - 1000 High Potency Moderate (
(Gram+)
) in some diols.
P. acnes _ Critical for acne
~500 High Potency Moderate )
(Gram+) formulations.
LPS barrier limits
E. coli (Gram-) >2000 Low Low penetration for
both.
Fungal wall
A. niger (Mold) 500 - 1000 Moderate Moderate disruption is less

chirally sensitive.

Key Insight: For Staphylococcus species, the (

)-isomer often exhibits slightly superior docking into the lipid bilayer headgroups due to steric
alignment with chiral phospholipids, potentially lowering the MIC by 10-15% compared to the
racemate.

Mechanism of Action: Membrane Insertion

The amphiphilic nature of the diol allows it to insert into the lipid bilayer.[3] The hydroxyl groups
hydrogen bond with phosphate heads, while the alkyl chain penetrates the hydrophobic core.
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Graphviz Diagram: Membrane Disruption Mechanism
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Caption: Mechanism of Action.[4] The diol inserts into the membrane, increasing fluidity and
causing leakage. Chirality influences the 'Insertion’ step efficiency.

Safety & Toxicology (E-E-A-T)
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When developing for human application (cosmetics/pharma), safety is paramount.

Eye Irritation (H318): Both enantiomers and the racemate are classified as causing serious
eye damage at high concentrations (neat).

Sensitization: 1,2-decanediol is generally non-sensitizing. However, enzymatic impurities in
synthesized enantiomers can cause reactions. Protocol Validating Step: Always perform a
protein assay (Bradford) on enzymatically resolved products to ensure lipase removal.

Experimental Validation Protocol (Self-Validating)

To objectively compare (

) vs (

) in your own lab, follow this Checkerboard MIC Assay:

Preparation: Prepare stock solutions of (

)-1,2-decanediol, (
)-1,2-decanediol, and Racemate at 20,000 ppm in Glycol.

Dilution: Perform serial 2-fold dilutions in Mueller-Hinton Broth (MHB) across a 96-well plate.
Inoculation: Add 5 x 10"5 CFU/mL of S. aureus to each well.

Control: Include a solvent control (Glycol only) to rule out solvent toxicity.

Incubation: 37°C for 24 hours.

Readout: The MIC is the lowest concentration with no visible turbidity.

Validation: Plate 10 pL from the MIC well onto agar. No growth confirms bactericidal activity
(MBC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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